Cas no 953039-10-6 (2-Chloroquinazolin-8-ol)

2-Chloroquinazolin-8-ol structure

Product Name:2-Chloroquinazolin-8-ol

CAS No:953039-10-6

MF:C₈H₅ClN₂O

MW:180.59110045433

MDL:MFCD24728919

CID:3032468

Update Time:2023-09-13

2-Chloroquinazolin-8-ol Chemical and Physical Properties

Names and Identifiers

- 2-氯-8-羟基喹唑啉
- 2-chloroquinazolin-8-ol
- 2-chloro-8-quinazolinol
- 2-Chloro-quinazolin-8-ol
- 8-Quinazolinol, 2-chloro-
- 8-Quinazolinol,2-chloro-
- 2-Chloro-8-hydroxyquinazoline
- AMY27745
- F15787
- 2-Chloro-8-quinazolinol (ACI)
- 2-Chloroquinazolin-8-ol
- MDL： MFCD24728919
- Inchi： 1S/C8H5ClN2O/c9-8-10-4-5-2-1-3-6(12)7(5)11-8/h1-4,12H
- InChI Key： NFLGXMBUPVURGA-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(C=CC=C2O)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 167
XLogP3: 2.1
Topological Polar Surface Area: 46

2-Chloroquinazolin-8-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB482051-250 mg	2-Chloro-8-quinazolinol, 95%; .	953039-10-6	95%	250mg	€262.20	2023-06-15
abcr	AB482051-1 g	2-Chloro-8-quinazolinol, 95%; .	953039-10-6	95%	1g	€639.60	2023-06-15
Chemenu	CM219404-1g	2-Chloroquinazolin-8-ol	953039-10-6	97%	1g	$486	2021-08-04
Chemenu	CM219404-5g	2-Chloroquinazolin-8-ol	953039-10-6	97%	5g	$1173	2021-08-04
Chemenu	CM219404-10g	2-Chloroquinazolin-8-ol	953039-10-6	97%	10g	$1762	2021-08-04
Chemenu	CM219404-500mg	2-Chloroquinazolin-8-ol	953039-10-6	97%	500mg	$382	2022-08-31
Chemenu	CM219404-1g	2-Chloroquinazolin-8-ol	953039-10-6	97%	1g	$478	2022-08-31
Alichem	A189011680-5g	2-Chloroquinazolin-8-ol	953039-10-6	97%	5g	$4459.52	2023-08-31
Alichem	A189011680-10g	2-Chloroquinazolin-8-ol	953039-10-6	97%	10g	$6150.60	2023-08-31
Alichem	A189011680-25g	2-Chloroquinazolin-8-ol	953039-10-6	97%	25g	$10351.50	2023-08-31

2-Chloroquinazolin-8-ol Production Method

Production Method 1

944060-66-6

953039-10-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 6 h, 50 °C

Reference

: Preparation of aminoquinazoline derivatives as Lyn kinase inhibitors

, Korea, , ,

Production Method 2

944060-66-6

953039-10-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; cooled; 16 h, rt

Reference

: Preparation of quinazoline derivatives and their salts with inhibitory effect on Wnt/β-catenin signaling pathway

, World Intellectual Property Organization, , ,

Production Method 3

944060-66-6

953039-10-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 12 h, 25 °C
1.2 Reagents: Water

Reference

: Preparation of quinazoline compounds and pharmaceutical compositions thereof

, China, , ,

Production Method 4

944060-66-6

953039-10-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 6 h, 50 °C

Reference

: Preparation of 2-aminoquinazoline derivatives as anticancer agents

, Korea, , ,

Production Method 5

944060-66-6

953039-10-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 5 min, 0 °C; 22 h, rt; 30 min, rt → -5 °C
1.2 Reagents: Water ; 30 min

Reference

: Preparation of quinazolines for PDK1 inhibition

, World Intellectual Property Organization, , ,

2-Chloroquinazolin-8-ol Raw materials

2-Chloro-8-methoxyquinazoline

2-Chloroquinazolin-8-ol Preparation Products

2-Chloroquinazolin-8-ol (953039-10-6)

2-Chloroquinazolin-8-ol Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

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